![molecular formula C10H15N3O B7459418 N-cyclopentyl-1-methylpyrazole-4-carboxamide](/img/structure/B7459418.png)
N-cyclopentyl-1-methylpyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-1-methylpyrazole-4-carboxamide (CPPC) is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPPC is a selective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Scientific Research Applications
N-cyclopentyl-1-methylpyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has been used in animal models to study the role of COX-2 in various diseases, including cancer, arthritis, and Alzheimer's disease. It has also been studied as a potential treatment for chronic pain and inflammation.
Mechanism of Action
N-cyclopentyl-1-methylpyrazole-4-carboxamide selectively inhibits COX-2, which is an enzyme that is involved in the inflammatory response. COX-2 is upregulated in response to inflammation, and it catalyzes the conversion of arachidonic acid to prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, this compound reduces the production of prostaglandins, which leads to a reduction in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which leads to a reduction in inflammation. It has also been shown to reduce the production of nitric oxide, which is involved in the inflammatory response. In addition, this compound has been shown to have anti-tumor properties, and it has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclopentyl-1-methylpyrazole-4-carboxamide in lab experiments is that it is a selective inhibitor of COX-2, which allows researchers to study the role of COX-2 in various diseases. However, one limitation of using this compound is that it has a short half-life, which can make it difficult to study its effects over a longer period of time.
Future Directions
There are a number of future directions for research involving N-cyclopentyl-1-methylpyrazole-4-carboxamide. One direction is to study its potential therapeutic applications in more detail, particularly in the treatment of chronic pain and inflammation. Another direction is to develop new derivatives of this compound that have improved pharmacokinetic properties, such as a longer half-life. Finally, there is a need for more research to better understand the mechanism of action of this compound and its effects on various biochemical pathways.
Synthesis Methods
The synthesis of N-cyclopentyl-1-methylpyrazole-4-carboxamide involves the reaction of cyclopentanone with methyl hydrazine to form cyclopentyl methyl hydrazine. This intermediate is then reacted with ethyl oxalyl chloride to form a pyrazole ring, and the resulting compound is then treated with ammonia to form this compound.
properties
IUPAC Name |
N-cyclopentyl-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O/c1-13-7-8(6-11-13)10(14)12-9-4-2-3-5-9/h6-7,9H,2-5H2,1H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNLPMHHECGVPHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(=O)NC2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.